Cas no 1283719-51-6 ((4,4-difluoroadamantan-1-yl)methanol)

• Product Name: (4,4-difluoroadamantan-1-yl)methanol
• CAS No: 1283719-51-6
• MF: C₁₁H₁₆F₂O
• MW: 202.240950584412
• MDL: MFCD18800684
• CID: 1068054
• PubChem ID: 66521760
• Update Time: 2025-06-11

(4,4-difluoroadamantan-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-1-(hydroxymethyl)adamantane
• (4,4-difluoroadamantan-1-yl)methanol
• QC-212
• RP07415
• Y7363
• DTXSID90735112
• CS-0120416
• J-513996
• (4,4-difluoro-1-adamantyl)methanol
• AKOS015950386
• 4,4-difluoro-1-hydroxymethyladmantane
• SCHEMBL15536299
• 4,4-Difluoro-1-hydroxymethyladamantane
• A889032
• ((1s,3R,5S,7s)-4,4-Difluoroadamantan-1-yl)methanol
• AS-69232
• 1283719-51-6
• Tricyclo[3.3.1.13,7]decane-1-methanol, 4,4-difluoro-
• (4,4-Difluorotricyclo[3.3.1.1~3,7~]decan-1-yl)methanol

• MDL： MFCD18800684
• Inchi： 1S/C11H16F2O/c12-11(13)8-1-7-2-9(11)5-10(3-7,4-8)6-14/h7-9,14H,1-6H2
• InChI Key： FUGCZPLJOOCMNN-UHFFFAOYSA-N
• SMILES： FC1(C2CC3CC1CC(CO)(C3)C2)F

Computed Properties

• Exact Mass: 202.11692145g/mol
• Monoisotopic Mass: 202.11692145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (4,4-difluoroadamantan-1-yl)methanol

Introduction to (4,4-Difluoroadamantan-1-yl)Methanol

The compound (4,4-difluoroadamantan-1-yl)methanol, with the CAS number 1283719-51-6, is a fluorinated adamantane derivative that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the rigid adamantane framework with a hydroxymethyl group and two fluorine atoms at the 4-position of the adamantane ring. The presence of fluorine atoms introduces interesting electronic and steric properties, making this compound a valuable building block for various applications.

Recent studies have highlighted the potential of fluorinated adamantane derivatives in drug design and materials synthesis. The adamantane skeleton is known for its high stability and resistance to chemical degradation, which makes it an ideal platform for constructing molecules with tailored functionalities. The addition of fluorine atoms further enhances the compound's properties, such as its lipophilicity and bioavailability, which are critical factors in pharmaceutical applications.

The synthesis of (4,4-difluoroadamantan-1-yl)methanol typically involves a multi-step process that begins with the preparation of the parent adamantane compound. Fluorination at the 4-position is achieved through various methods, including electrophilic substitution or nucleophilic aromatic substitution, depending on the specific conditions and reagents used. The hydroxymethyl group is then introduced via nucleophilic addition or other suitable reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the final product meets rigorous quality standards.

In terms of physical and chemical properties, (4,4-difluoroadamantan-1-yl)methanol exhibits a high melting point due to its rigid structure and strong intermolecular interactions. Its solubility in organic solvents is moderate, making it suitable for use in various organic reactions. The presence of fluorine atoms also contributes to its unique spectroscopic properties, which are often exploited in analytical techniques such as NMR and IR spectroscopy.

The biological activity of this compound has been a focal point of recent research. Studies have shown that fluorinated adamantane derivatives can exhibit significant cytotoxicity against certain cancer cell lines, suggesting their potential as antitumor agents. Additionally, this compound has been investigated for its ability to inhibit specific enzymes involved in metabolic pathways, further underscoring its relevance in drug discovery.

In terms of applications, (4,4-difluoroadamantan-1-yl)methanol serves as a versatile intermediate in organic synthesis. Its structure allows for further functionalization to create more complex molecules with diverse biological activities. For instance, researchers have explored its use as a precursor for constructing fluoroquinolones and other antimicrobial agents.

In conclusion, (4,4-difluoroadamantan-1-yl)methanol represents an important class of fluorinated adamantane derivatives with promising applications in chemistry and biology. Its unique structure and properties make it a valuable tool for scientists working on drug development and materials science. As research continues to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in various scientific disciplines.